N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide is a useful research compound. Its molecular formula is C21H19N5O5 and its molecular weight is 421.413. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compound Synthesis : A study by Mahmood and Ahmad (2020) synthesized a number of heterocyclic compounds, including substituted imidazole, triazin, and thiazolidine derivatives, using various chemical reactions and characterized them using physical melting points, color change, and spectroscopic methods such as IR and proton-NMR (Mahmood & Ahmad, 2020).
Innovative Heterocycles Synthesis and Insecticidal Assessment : Another study by Fadda et al. (2017) utilized a precursor compound for the synthesis of various heterocycles, such as pyrrole, pyridine, coumarin, thiazole, and others. The synthesized compounds were identified by several methods, including IR, MS, 1H NMR, and evaluated as insecticidal agents (Fadda et al., 2017).
Antimicrobial Activity of Novel Compounds : Sawant (2013) synthesized a series of new compounds and investigated their in vitro antimicrobial activity. The synthesized analogues showed favorable antimicrobial effects, highlighting the potential therapeutic applications of such heterocyclic compounds (Sawant, 2013).
Cytotoxic Activity of Heterocyclic Compounds : Research by Arulmurugan & Kavitha (2013) focused on synthesizing novel heterocyclic compounds and evaluating their cytotoxicity against human cancer cell lines. The study identified compounds with potent cytotoxicity, contributing to the understanding of the potential therapeutic applications of these heterocyclic compounds (Arulmurugan & Kavitha, 2013).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-(3,4-dioxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N5O5/c27-18(22-11-14-6-7-16-17(10-14)31-13-30-16)12-26-20(29)19(28)25-9-8-24(21(25)23-26)15-4-2-1-3-5-15/h1-7,10H,8-9,11-13H2,(H,22,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQDTZAXRBXDHBX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=O)C(=O)N(N=C2N1C3=CC=CC=C3)CC(=O)NCC4=CC5=C(C=C4)OCO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N5O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.